Cas no 136030-50-7 (2-amino-4-methyl-2-(trifluoromethyl)pentanoic acid)

• Product Name: 2-amino-4-methyl-2-(trifluoromethyl)pentanoic acid
• CAS No: 136030-50-7
• MF: C₇H₁₂F₃NO₂
• MW: 199.170892715454
• MDL: MFCD01320809
• CID: 1239175
• PubChem ID: 2777529
• Update Time: 2025-10-28

2-amino-4-methyl-2-(trifluoromethyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethyl)leucine
• DL-2-(TRIFLUOROMETHYL)LEUCINE
• 2-amino-4-methyl-2-(trifluoromethyl)pentanoic acid
• AKOS009158074
• AT21964
• CS-0263803
• DL-2-(Trifluoromethyl)leucine (H-DL-Leu(2-CF3)-OH)
• MFCD01320809
• 136030-50-7
• 2-amino-4-methyl-2-(trifluoromethyl)pentanoicAcid
• SCHEMBL188178
• EN300-90132

• MDL： MFCD01320809
• Inchi： 1S/C7H12F3NO2/c1-4(2)3-6(11,5(12)13)7(8,9)10/h4H,3,11H2,1-2H3,(H,12,13)
• InChI Key： LYDLDBAPMHIAHL-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)(CC(C)C)N)(F)F

Computed Properties

• Exact Mass: 199.08206
• Monoisotopic Mass: 199.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32

2-amino-4-methyl-2-(trifluoromethyl)pentanoic acid Security Information

• Hazardous Material Identification：

Additional information on 2-amino-4-methyl-2-(trifluoromethyl)pentanoic acid

2-amino-4-methyl-2-(trifluoromethyl)pentanoic acid

2-amino-4-methyl-2-(trifluoromethyl)pentanoic acid, also known by its CAS number 136030-50-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of amino acids, specifically a substituted pentanoic acid with unique structural features that confer it with distinct chemical and biological properties. The molecule's structure includes an amino group (-NH₂), a trifluoromethyl group (-CF₃), and a methyl group (-CH₃), all attached to a five-carbon chain, making it a versatile building block for various applications.

Recent studies have highlighted the potential of 2-amino-4-methyl-2-(trifluoromethyl)pentanoic acid in drug discovery and development. Its unique combination of functional groups allows for interactions with biological systems in ways that are not commonly observed in naturally occurring amino acids. For instance, the trifluoromethyl group introduces electron-withdrawing effects, which can enhance the compound's stability and bioavailability. This makes it an attractive candidate for designing drugs targeting specific receptors or enzymes.

One of the most promising applications of 136030-50-7 is in the development of peptide-based therapeutics. The compound's ability to form stable peptide bonds under mild conditions has been demonstrated in recent research, suggesting its utility in constructing complex peptide libraries. These libraries can then be screened for potential therapeutic agents against diseases such as cancer, neurodegenerative disorders, and infectious diseases.

In addition to its role in peptide synthesis, 2-amino-4-methyl-2-(trifluoromethyl)pentanoic acid has shown potential as a chiral catalyst in asymmetric synthesis. The chirality introduced by the amino group and the trifluoromethyl substituent enables the compound to act as a highly effective chiral auxiliary in organic reactions. This capability has been leveraged in the synthesis of enantiomerically pure pharmaceuticals, which are critical for ensuring drug efficacy and minimizing adverse effects.

The synthesis of 136030-50-7 involves a multi-step process that combines principles from both organic and bioorganic chemistry. Recent advancements in catalytic methods have made the synthesis more efficient and environmentally friendly. For example, the use of transition metal catalysts has significantly reduced reaction times while maintaining high yields. These improvements are essential for scaling up production to meet the growing demand for this compound in both academic research and industrial applications.

From a structural perspective, 2-amino-4-methyl-2-(trifluoromethyl)pentanoic acid exhibits interesting conformational properties due to its rigid framework. Computational studies have revealed that the molecule adopts specific conformations that facilitate interactions with biological targets. This understanding is crucial for designing analogs with enhanced pharmacokinetic profiles.

In terms of biological activity, recent experiments have demonstrated that 136030-50-7 exhibits moderate inhibitory effects on certain proteases and kinases. These findings suggest that the compound could serve as a lead molecule for developing inhibitors against enzymes implicated in various pathological conditions. Furthermore, its ability to penetrate cellular membranes makes it a promising candidate for delivering therapeutic agents across biological barriers.

The study of 2-amino-4-methyl-2-(trifluoromethyl)pentanoic acid has also contributed to our understanding of fluorinated compounds in medicinal chemistry. The trifluoromethyl group not only enhances lipophilicity but also imparts unique electronic properties that can be exploited in drug design. This insight has led to increased interest in fluorinated amino acids as scaffolds for novel drug candidates.

Looking ahead, ongoing research aims to explore the full potential of 136030-50-7 in diverse areas such as materials science and biotechnology. Its ability to self-assemble into supramolecular structures under certain conditions opens new avenues for creating functional materials with applications in sensing and catalysis.

In conclusion, 2-amino-4-methyl-2-(trifluoromethyl)pentanoic acid (CAS No: 136030-50-7) is a multifaceted compound with significant implications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool for advancing both fundamental research and practical innovations.